Cas no 24320-27-2 (Pregna-1,4-diene-3,20-dione,9-chloro-6,11-difluoro-21-hydroxy-16-methyl-, (6a,11b,16a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,9-chloro-6,11-difluoro-21-hydroxy-16-methyl-, (6a,11b,16a)- (9CI)
• CAS No: 24320-27-2
• MF: C₂₂H₂₇ClF₂O₃
• MW: 412.897793054581
• CID: 259032
• PubChem ID: 20056980
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-chloro-6,11-difluoro-21-hydroxy-16-methyl-, (6a,11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-chloro-6,11-difluoro-21-hydroxy-16-methyl-, (6a,11b,16a)- (9CI)
• (6alpha,9xi,11beta,16alpha)-9-chloro-6,11-difluoro-21-hydroxy-16-methylpregna-1,4-
• 9-Chloro-6alpha,11beta-difluoro-21-hydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
• Halocortolon
• Halocortolona
• Halocortolone [INN]
• Halocortolonum
• Pregna-1,4-diene-3,20-dione, 9-chloro-6alpha,11beta-difluoro-21-hydroxy-16alpha-methyl-
• UNII-Z9TL048W82
• CHEMBL2106353
• (6S,8S,9R,10S,11S,13S,14S,16R,17S)-9-chloro-6,11-difluoro-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-one
• 24320-27-2
• Pregna-1,4-diene-3,20-dione, 9-chloro-6,11-difluoro-21-hydroxy-16-methyl-, 6alpha,11beta,16alpha)-
• Ethyl2-methylcyclopropanecarboxylate
• DTXSID601043241
• Q27295197
• 9-CHLORO-6.ALPHA.,11.BETA.-DIFLUORO-21-HYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• Halocortolone
• Z9TL048W82

• Inchi： 1S/C22H27ClF2O3/c1-11-6-13-14-8-16(24)15-7-12(27)4-5-21(15,3)22(14,23)18(25)9-20(13,2)19(11)17(28)10-26/h4-5,7,11,13-14,16,18-19,26H,6,8-10H2,1-3H3/t11-,13+,14+,16+,18+,19-,20+,21+,22+/m1/s1
• InChI Key： MBRXSOUHUFBPQC-RFPWEZLHSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H](C)[C@H](C(CO)=O)[C@@]1(C)C[C@@H]2F)F)=O)C

Computed Properties

• Exact Mass: 412.162
• Monoisotopic Mass: 412.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.29
• Boiling Point: 529.4°C at 760 mmHg
• Flash Point: 274°C
• Refractive Index: 1.553
• PSA: 54.37000
• LogP: 3.97530